Cas no 174064-08-5 (2-Oxazolepropanoicacid, 4,5-diphenyl-, potassium salt (1:1))

• Product Name: 2-Oxazolepropanoicacid, 4,5-diphenyl-, potassium salt (1:1)
• CAS No: 174064-08-5
• MF: C₁₈H₁₄KNO₃
• MW: 331.406965732574
• CID: 194238
• PubChem ID: 23694685
• Update Time: 2025-04-19

2-Oxazolepropanoicacid, 4,5-diphenyl-, potassium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolepropanoicacid, 4,5-diphenyl-, potassium salt (1:1)
• potassium,3-(4,5-diphenyl-1,3-oxazol-2-yl)propanoate
• 2-Oxazolepropanoic acid, 4,5-diphenyl-, potassium salt
• 4,5-diphenyl-2-oxazolepropionic acid potassium salt
• CHEMBL1200463
• Daypro Alta
• LS-186561
• ML56O2Z92I
• OXAPROZIN POTASSIUM
• oxaprozin potassium salt
• SureCN8190699
• UNII-ML56O2Z92I
• Oxaprozin, potassium salt
• HY-B0808A
• Oxaprozin (potassium)
• 174064-08-5
• SCHEMBL8190699
• OXAPROZIN POTASSIUM [WHO-DD]
• OXAPROZIN POTASSIUM [MART.]
• potassium;3-(4,5-diphenyl-1,3-oxazol-2-yl)propanoate
• CS-0031253
• OXAPROZIN POTASSIUM [ORANGE BOOK]
• 4,5-Diphenyl-2-oxazolepropanoic Acid, Potassium Salt
• DTXCID0092245
• OXAPROZIN POTASSIUM (MART.)
• DTXSID70169754
• Q27284098
• DA-76505

• Inchi： 1S/C18H15NO3.K/c20-16(21)12-11-15-19-17(13-7-3-1-4-8-13)18(22-15)14-9-5-2-6-10-14;/h1-10H,11-12H2,(H,20,21);/q;+1/p-1
• InChI Key： QTAQWNSMRSLSCG-UHFFFAOYSA-M
• SMILES： [K+].O1C(CCC(=O)[O-])=NC(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 331.06107479g/mol
• Monoisotopic Mass: 331.06107479g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.2Ų
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing